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Compound of Interest

Compound Name: Acephate

Cat. No.: B021764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acephate, a systemic organophosphate insecticide, has been a subject of extensive study due

to its widespread use in agriculture and its mechanism of action as an acetylcholinesterase

inhibitor. Understanding its molecular structure and physical properties is fundamental to

elucidating its biological activity, environmental fate, and toxicological profile. This technical

guide provides a comprehensive overview of the core physicochemical characteristics of

acephate, detailed experimental methodologies for their determination, and an illustration of its

primary signaling pathway.

Molecular Structure of Acephate
Acephate, with the chemical formula C₄H₁₀NO₃PS, is structurally characterized as an O,S-

dimethyl acetylphosphoramidothioate. Its molecular weight is approximately 183.17 g/mol . The

molecule possesses a chiral phosphorus center, though it is typically used as a racemic

mixture. The presence of both a polar phosphoryl group and less polar methyl and acetyl

groups imparts amphiphilic character to the molecule, influencing its solubility and biological

interactions.

Key Structural Features:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b021764?utm_src=pdf-interest
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphoramide Core: The central phosphorus atom is bonded to oxygen, sulfur, nitrogen,

and a methoxy group.

Acetyl Group: An acetyl group (CH₃CO) is attached to the nitrogen atom.

Thioate Group: The presence of a P-S bond is a characteristic feature of many

organophosphate insecticides.

A three-dimensional representation of the acephate molecule illustrates the spatial

arrangement of these functional groups.

Physical Properties of Acephate
The physical properties of acephate are critical determinants of its environmental transport,

bioavailability, and persistence. A summary of its key quantitative physical data is presented in

the table below.
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Property Value Unit Conditions

Melting Point 88 - 90 °C

Boiling Point
Decomposes before

boiling
°C

Water Solubility 790,000 mg/L 20 °C, pH 7

79 g/100 mL

Solubility in Acetone 151,000 mg/L 20 °C

Solubility in Ethanol >100,000 mg/L 20 °C

Vapor Pressure 1.7 x 10⁻⁶ mmHg 24 °C

2.26 x 10⁻⁴ Pa 24 °C

pKa

Data not readily

available in cited

literature

Log Kₒw (Octanol-

Water Partition

Coefficient)

-0.85

Experimental Protocols
The determination of the physical properties of chemical compounds like acephate follows

standardized and internationally recognized experimental protocols to ensure accuracy and

reproducibility. The following are detailed methodologies for the key experiments cited.

Melting Point Determination (OECD TG 102)
The melting point of acephate is determined using the capillary method as described in the

OECD Guideline for the Testing of Chemicals, TG 102.

Principle: A small, finely ground sample of acephate is packed into a capillary tube and

heated in a controlled manner in a melting point apparatus. The temperature at which the

substance is observed to transition from a solid to a liquid is recorded as the melting point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A melting point apparatus with a temperature-controlled block or liquid bath, a

calibrated thermometer or temperature sensor, and glass capillary tubes.

Procedure:

A small amount of dry, powdered acephate is introduced into a capillary tube, which is

then sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate.

The temperatures at which melting begins and is complete are recorded to define the

melting range.

Data Analysis: The melting point is reported as a range of temperatures from the initial to the

final stage of melting.

Water Solubility Determination (OECD TG 105)
The water solubility of acephate is determined using the flask method, as outlined in the OECD

Guideline for the Testing of Chemicals, TG 105, which is suitable for substances with

solubilities above 10⁻² g/L.

Principle: A supersaturated solution of acephate in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of acephate in the saturated

aqueous phase is then determined analytically.

Apparatus: A constant temperature water bath or shaker, flasks, a suitable analytical

instrument for concentration measurement (e.g., High-Performance Liquid Chromatography -

HPLC), and a centrifuge or filtration apparatus.

Procedure:

An excess amount of acephate is added to a known volume of distilled water in a flask.

The flask is agitated in a constant temperature bath (e.g., at 20 °C) for a sufficient period

to reach equilibrium (typically 24-48 hours).
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After equilibration, the solution is centrifuged or filtered to remove undissolved solid.

The concentration of acephate in the clear aqueous phase is determined by a suitable

analytical method, such as HPLC with UV detection.

Data Analysis: The water solubility is reported as the mass of acephate per unit volume of

water (e.g., in mg/L or g/100 mL) at the specified temperature.

Vapor Pressure Determination (OECD TG 104)
The vapor pressure of acephate can be determined using the gas saturation method, as

described in the OECD Guideline for the Testing of Chemicals, TG 104.

Principle: A stream of inert gas is passed slowly over a sample of acephate at a constant

temperature, allowing the gas to become saturated with the vapor of the substance. The

amount of substance transported by the gas is determined, and from this, the vapor pressure

is calculated.

Apparatus: A constant temperature bath, a system for controlling and measuring the flow of

an inert gas (e.g., nitrogen), a saturation column containing the test substance, and a

trapping system to collect the vaporized substance.

Procedure:

A known mass of acephate is placed in the saturation column.

A controlled flow of an inert gas is passed through the column at a constant temperature.

The vaporized acephate is collected in a trapping system (e.g., a cold trap or a sorbent

tube).

The amount of trapped acephate is quantified using a suitable analytical technique.

Data Analysis: The vapor pressure is calculated from the mass of vaporized acephate, the

volume of gas passed through the column, and the temperature, using the ideal gas law.

pKa Determination
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While a specific experimental pKa value for acephate was not found in the searched literature,

its determination would typically follow methods such as potentiometric titration or

spectrophotometry.

Principle (Potentiometric Titration): The pH of a solution of the substance is measured as a

strong acid or base is added incrementally. The pKa is the pH at which the substance is half-

ionized.

Apparatus: A pH meter with a calibrated electrode, a burette for the titrant, and a stirrer.

Procedure:

A solution of acephate of known concentration is prepared.

The solution is titrated with a standardized solution of a strong acid or base.

The pH is recorded after each addition of the titrant.

Data Analysis: A titration curve is constructed by plotting pH versus the volume of titrant

added. The pKa is determined from the midpoint of the buffer region of the curve.

Signaling Pathway: Acetylcholinesterase Inhibition
The primary mechanism of action of acephate is the inhibition of the enzyme

acetylcholinesterase (AChE). AChE is crucial for the termination of nerve impulses in

cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).

Organophosphates like acephate act as irreversible inhibitors of AChE.

The inhibition process involves the phosphorylation of a serine residue within the active site of

the enzyme. The active site of AChE contains a catalytic triad of amino acids: Serine, Histidine,

and Glutamate. The organophosphate phosphorylates the hydroxyl group of the serine residue,

forming a stable covalent bond. This effectively inactivates the enzyme, preventing it from

binding to and hydrolyzing acetylcholine. The resulting accumulation of acetylcholine in the

synaptic cleft leads to continuous stimulation of cholinergic receptors, causing neurotoxicity in

target organisms.

To cite this document: BenchChem. [In-Depth Technical Guide: The Molecular Structure and
Physical Properties of Acephate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764?utm_src=pdf-body
https://www.benchchem.com/product/b021764#molecular-structure-and-physical-properties-of-acephate
https://www.benchchem.com/product/b021764#molecular-structure-and-physical-properties-of-acephate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b021764#molecular-structure-and-physical-properties-
of-acephate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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